Cas no 1340124-15-3 (5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine
• CAS No: 1340124-15-3
• MF: C₆H₁₀BrN₃S
• MW: 236.132698535919
• MDL: MFCD20368504
• CID: 4589646
• Update Time: 2025-06-08

5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine
• 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD20368504
• Inchi： 1S/C6H10BrN3S/c1-3-10(4-2)6-9-8-5(7)11-6/h3-4H2,1-2H3
• InChI Key： FGYQDBJISVECEF-UHFFFAOYSA-N
• SMILES： S1C(Br)=NN=C1N(CC)CC

Additional information on 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine

Introduction to 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine (CAS No. 1340124-15-3)

5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1340124-15-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine derivative belongs to the thiadiazole class, a structural motif renowned for its diverse biological activities. The presence of a bromine substituent at the 5-position and diethylamino groups at the 2-amino positions enhances its reactivity and potential utility in synthetic chemistry and drug discovery.

The compound’s molecular framework, featuring a sulfur-containing five-membered ring fused with two nitrogen atoms, contributes to its unique electronic and steric properties. Such structural features are often exploited in medicinal chemistry to modulate target interactions, particularly in the development of bioactive molecules. The 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine structure provides a versatile scaffold for further functionalization, enabling the synthesis of analogs with tailored pharmacological profiles.

In recent years, thiadiazole derivatives have garnered considerable attention due to their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of halogen atoms, such as bromine, into heterocyclic systems often enhances binding affinity to biological targets by increasing lipophilicity and improving metabolic stability. The N,N-diethyl substituents further modulate the compound’s physicochemical properties, influencing solubility and pharmacokinetic behavior.

Current research in the field of 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine has explored its potential as an intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with enhanced activity against various disease states. For instance, modifications at the 2-amino position have been investigated for their impact on receptor binding affinity and selectivity. Such modifications are critical in optimizing lead compounds for clinical development.

The bromine atom in 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine serves as a valuable handle for further chemical manipulation via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions within the molecule, expanding its structural diversity. Such synthetic strategies are integral to modern drug discovery pipelines, enabling the rapid assembly of complex molecular architectures.

Advances in computational chemistry have also played a pivotal role in understanding the interactions of 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine with biological targets. Molecular docking studies have identified key binding pockets and residue interactions that contribute to its observed bioactivity. These insights have guided experimental efforts toward rational design of more potent and selective derivatives.

The agrochemical sector has also shown interest in thiadiazole derivatives due to their potential as crop protection agents. The structural features of 5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine make it a promising candidate for developing novel pesticides with improved efficacy and environmental safety profiles. Research has focused on evaluating its activity against plant pathogens and pests while minimizing toxicity to non-target organisms.

In conclusion,5-bromo-N,N-diethyl-1,3,4-thiadiazol-2-amine (CAS No. 1340124-15-3) represents a versatile and pharmacologically relevant compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an attractive scaffold for further chemical exploration and medicinal chemistry endeavors.